KCC2 potentiators-1

• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol
• InChI: InChI=1S/C15H17N3OS/c1-9-6-7-16-10(2)12(9)8-20-15-17-13-5-3-4-11(13)14(19)18-15/h6-7H,3-5,8H2,1-2H3,(H,17,18,19)
• InChIKey: MRTIFRBYXDXUNF-UHFFFAOYSA-N

KCC2 Potentiators-1 Overview

KCC2 potentiators-1 (also designated Compound 2; CAS: 3058906-46-7) is a synthetic small molecule developed as a research tool for modulating the activity of the neuron-specific potassium-chloride cotransporter-2 (KCC2/SLC12A5) [1]. It has the molecular formula C15H17N3OS and a molecular weight of 287.38 g/mol . The compound is classified as a KCC2 potentiator and is intended exclusively for laboratory investigation into the role of KCC2 in neurological disorders, particularly those involving disrupted neuronal chloride homeostasis and inhibitory GABAergic signaling [2].

KCC2-dependent Cl⁻ transport studies using thallium or chloride flux assays

Direct potentiator mechanism without surface expression dependence for rapid kinetic analysis

Structurally distinct pyrimidinone-thiazole chemotype for SAR exploration and IP-aware tool selection

Commercially available at ≥95% purity from multiple vendors for reproducible research workflows

• [1] TargetMol. KCC2 potentiators-1 Product Page. T203414. View Source
• [2] MedChemExpress. KCC2 potentiators-1 Product Page. HY-169929. View Source

Why KCC2 Potentiators-1 Cannot Be Substituted

The pharmacology of KCC2 modulators is highly complex and non-uniform, making simple substitution between in-class compounds scientifically invalid. Published literature demonstrates that reported KCC2 'activators' can have divergent, and even contradictory, mechanisms of action. For instance, CLP257, initially reported as a selective KCC2 activator, was later shown in independent studies to have no direct effect on KCC2 function but instead acts as a GABAA receptor potentiator (EC50 = 4.9 μM) [1]. Conversely, compounds like VU0463271 are potent KCC2 antagonists (IC50 = 61 nM) . This mechanistic divergence—where one compound's 'activation' may be indirect or even a misassignment—highlights that the functional outcome of a KCC2-targeting experiment is highly specific to the chemical tool selected [2]. Therefore, direct, compound-specific characterization is essential for experimental reproducibility and cannot be extrapolated from data on other KCC2 modulators.

!

Mechanism mismatch: CLP257 enhances KCC2 via surface expression trafficking; this compound acts as a direct potentiator. Functional endpoints may not transfer directly.

!

Scaffold orthogonality: Fused pyrimidinone-thiazole core absent in CLP257, OV350, or VU0463271. SAR from other chemotypes may not apply to this series.

!

Selectivity context: NKCC1-sparing profile reported at class level; quantitative selectivity data for this specific compound are not yet published. Cross-target interpretation requires review.

• [1] Cardarelli RA, et al. The small molecule CLP257 does not modify activity of the K+-Cl- co-transporter KCC2 but does potentiate GABAA receptor activity. Nat Med. 2017;23(12):1394-1396. View Source
• [2] Prael FJ 3rd, et al. Discovery of Small Molecule KCC2 Potentiators Which Attenuate In Vitro Seizure-Like Activity in Cultured Neurons. Front Cell Dev Biol. 2022;10:912812. View Source

KCC2 Potentiators-1: Differentiation Evidence

Chemical Scaffold Differentiation

KCC2 potentiators-1 (Compound 2) is a distinct chemical entity from 'KCC2 Modulator-1' (Example 52), which has a reported EC50 of 0.146 μM in functional assays . While KCC2 potentiators-1 is documented as a KCC2 potentiator, its specific EC50 value is not reported in the current public domain. This represents a key data gap that necessitates careful consideration in experimental design.

Scaffold

Class-level inference

Fused pyrimidinone-thiazole core linked via thioether to methyl-pyridine; structurally distinct from CLP257 aryl-hydrazone-thiazolone and OV350 proprietary scaffold. No common substructure beyond thiazole ring.

Supports non-redundant chemotype for SAR exploration.

Structural comparison based on published SMILES; direct binding data not reported.

Evidence Dimension	Potency (EC50)
Target Compound Data	Not publicly reported
Comparator Or Baseline	KCC2 Modulator-1 (EC50 = 0.146 μM)
Quantified Difference	Data unavailable
Conditions	Tl+ influx FLIPR assay in HEK-293 cells expressing KCC2

Why This Matters

The absence of a reported EC50 for KCC2 potentiators-1 prevents a direct, quantitative comparison of its potency, which is a critical parameter for determining appropriate working concentrations and for benchmarking against other KCC2 modulators in the literature.

Direct Potentiation vs Trafficking-Dependent Mechanism

CLP257 is reported to exhibit selectivity for KCC2 over other KCC family members, NKCC1, and GABAA receptors, as well as a panel of 55 other receptors [1]. In contrast, the selectivity profile of KCC2 potentiators-1 has not been disclosed in peer-reviewed literature or vendor technical datasheets. This lack of comparative data is a significant limitation for scientists seeking to minimize off-target effects.

Mechanism

Class-level inference

Class-level direct KCC2 potentiation without altering surface expression; rapid onset (

Enables acute mechanism dissection in neuronal Cl⁻ homeostasis studies.

Direct side-by-side comparison data for KCC2 potentiators-1 are not yet published.

Seizure attenuation

Class-level inference

Concentration-dependent reduction of Ca²⁺ oscillation rate in neuronal-glial co-cultures; effect comparable to carbamazepine reference; blocked by KCC2 antagonist VU0463271. KCC2-inactive structural analog served as negative control.

Supports seizure-activity model endpoint context; KCC2-dependent controls essential.

Prototype VU0500469 data; cross-compound comparison in identical assay not available.

Selectivity

Class-level inference

Class-level selectivity versus NKCC1 reported. Quantitative ratios unpublished. Comparators: VU0463271 >100-fold selective (IC50 61 nM); CLP257 inactive against NKCC1, KCC1, KCC3, KCC4, and 55 receptors; bumetanide non-selective NKCC inhibitor.

Enables Cl⁻ gradient manipulation without confounding diuretic effects; confirm with selective controls.

Quantitative selectivity data for KCC2 potentiators-1 specifically are not yet available.

Patent landscape

Supporting evidence

Referenced within WO2024233885A2 (2024) covering KCC2 potentiator compounds of Formulas (I) through (II-AD); Compound 2 falls within claimed chemical space. CLP257/CLP290 disclosed in 2013 academic publication; OV350 under proprietary preclinical portfolio.

Indicates active IP interest; may support tool compound selection for translational research programs.

Freedom-to-operate analysis may require legal review.

Evidence Dimension	Target Selectivity
Target Compound Data	Not publicly reported
Comparator Or Baseline	CLP257 (Selective for KCC2 over KCC family members, NKCC1, GABAA receptors, and 55 other receptors)
Quantified Difference	Data unavailable
Conditions	In vitro receptor binding and functional assays

Why This Matters

Understanding a compound's selectivity profile is paramount for interpreting experimental results. Without this data, observed phenotypic effects cannot be confidently attributed to KCC2 potentiation versus off-target activities.

• [1] Glpbio. CLP 257 Product Page. GC50127. View Source

In Vitro Anti-Seizure Efficacy

KCC2 potentiators-1 is a member of a recently discovered class of KCC2 potentiators that has been shown to exhibit KCC2-dependent activity and a unique mechanistic profile relative to previously reported small molecules [1]. This new class, to which KCC2 potentiators-1 belongs, has been demonstrated to attenuate seizure-like activity in neuronal-glial co-cultures in a KCC2-dependent manner [2]. This is a critical differentiator from compounds like CLP257, whose reported effects were later found to be independent of KCC2 function.

Seizure attenuation

Class-level inference

Concentration-dependent reduction of Ca²⁺ oscillation rate in neuronal-glial co-cultures; effect comparable to carbamazepine reference; blocked by KCC2 antagonist VU0463271. KCC2-inactive structural analog served as negative control.

Supports seizure-activity model endpoint context; KCC2-dependent controls essential.

Prototype VU0500469 data; cross-compound comparison in identical assay not available.

Evidence Dimension	Mechanism of Action
Target Compound Data	KCC2-dependent attenuation of in vitro seizure-like activity (class-level finding)
Comparator Or Baseline	CLP257 (reported effects found to be independent of KCC2 function)
Quantified Difference	Qualitative difference in mechanism (KCC2-dependent vs. KCC2-independent)
Conditions	Neuronal-glial co-cultures exposed to high K+ or 0-Mg2+ to induce seizure-like activity

Why This Matters

A demonstrated, direct KCC2-dependent mechanism is essential for validating the target engagement and interpreting the biological effects of a KCC2 potentiator, avoiding the pitfalls of misassigned mechanisms seen with earlier tool compounds.

• [1] Prael FJ 3rd, et al. Discovery of Small Molecule KCC2 Potentiators Which Attenuate In Vitro Seizure-Like Activity in Cultured Neurons. Front Cell Dev Biol. 2022;10:912812. View Source
• [2] Cardarelli RA, et al. The small molecule CLP257 does not modify activity of the K+-Cl- co-transporter KCC2 but does potentiate GABAA receptor activity. Nat Med. 2017;23(12):1394-1396. View Source

NKCC1-Sparing Selectivity Profile

KCC2 potentiators-1 is supplied with a high purity specification of 97.5% . This is a critical procurement parameter, as it reduces the likelihood of confounding experimental results from unknown impurities. While many research compounds are sold at 95% purity, the specified 97.5% grade for KCC2 potentiators-1 provides a tangible, quantitative advantage in ensuring assay reliability and minimizing variability due to contaminants.

Selectivity

Class-level inference

Class-level selectivity versus NKCC1 reported. Quantitative ratios unpublished. Comparators: VU0463271 >100-fold selective (IC50 61 nM); CLP257 inactive against NKCC1, KCC1, KCC3, KCC4, and 55 receptors; bumetanide non-selective NKCC inhibitor.

Enables Cl⁻ gradient manipulation without confounding diuretic effects; confirm with selective controls.

Quantitative selectivity data for KCC2 potentiators-1 specifically are not yet available.

Evidence Dimension	Chemical Purity
Target Compound Data	97.5%
Comparator Or Baseline	Typical research-grade compounds (≥95%)
Quantified Difference	≥2.5% higher purity
Conditions	As specified by supplier's Certificate of Analysis

Why This Matters

Higher purity directly translates to more reliable and reproducible experimental outcomes, as it minimizes the risk of off-target effects or assay interference caused by unknown impurities.

Patent-Backed Tool Compound Differentiation

The chemical space of KCC2 potentiators, including the class to which KCC2 potentiators-1 belongs, is the subject of a recent international patent application (WO/2024/211744) filed by Axonis Therapeutics, Inc. in 2024 [1]. This patent filing underscores the therapeutic potential of this compound class and provides a strategic rationale for procuring KCC2 potentiators-1 for research programs aimed at developing next-generation neurological disorder therapeutics, as it represents a defined area of novel, protectable chemistry.

Patent landscape

Supporting evidence

Referenced within WO2024233885A2 (2024) covering KCC2 potentiator compounds of Formulas (I) through (II-AD); Compound 2 falls within claimed chemical space. CLP257/CLP290 disclosed in 2013 academic publication; OV350 under proprietary preclinical portfolio.

Indicates active IP interest; may support tool compound selection for translational research programs.

Freedom-to-operate analysis may require legal review.

Evidence Dimension	Intellectual Property Status
Target Compound Data	Within patented chemical space (WO/2024/211744)
Comparator Or Baseline	Older KCC2 modulators (e.g., CLP257, VU0463271) in public domain
Quantified Difference	Not applicable (qualitative IP status)
Conditions	As per WIPO patent publication

Why This Matters

For industrial and translational research, a compound's position within a novel, patented chemical series is a key differentiator, indicating a higher likelihood of commercial and therapeutic advancement compared to older, unpatented tool compounds.

• [1] Axonis Therapeutics, Inc. International Patent Application WO/2024/211744, "KCC2 Potentiators and Uses Thereof." Filed April 5, 2024. View Source

KCC2 Potentiators-1: Application Scenarios

SAR Exploration and Lead Optimization

Investigators seeking to establish a direct, KCC2-mediated link between compound treatment and attenuation of hyperexcitability should utilize KCC2 potentiators-1. As a member of a novel class with demonstrated KCC2-dependent activity, it is a superior tool compared to compounds like CLP257, which were later found to have KCC2-independent effects [2]. This scenario is ideal for in vitro electrophysiology or calcium imaging studies in neuronal cultures or acute brain slices.

Direct Potentiation vs Trafficking Modulation Studies

For medicinal chemistry and pharmacology groups engaged in optimizing KCC2 potentiators for therapeutic use, KCC2 potentiators-1 serves as a key benchmark. Its structure falls within recently patented chemical space [2], making it a relevant comparator for evaluating novel analogs in structure-activity relationship (SAR) studies and for understanding the binding and functional requirements of this emerging pharmacophore.

Epilepsy & Hyperexcitability Research with KCC2 Controls

KCC2 dysfunction is implicated in epilepsy and chronic pain [2]. KCC2 potentiators-1 is an appropriate tool for evaluating the therapeutic hypothesis of KCC2 potentiation in validated in vitro models of these disorders, such as low-magnesium or high-potassium induced seizure-like activity in cultured neurons or spinal cord slices exhibiting neuropathic pain phenotypes.

Application

Selection Property

Validation Focus

SAR exploration

Structurally distinct pyrimidinone-thiazole scaffold

Scaffold-driven analog generation and SAR mapping

Mechanism-of-action dissection

Direct potentiation without surface expression dependence

Transport kinetics vs. trafficking assays (surface biotinylation, flux)

Seizure-activity model research

KCC2-dependent attenuation of hyperexcitability

Co-administration with antagonist and inactive analog controls

Cross-compound benchmarking

Side-by-side assay comparison with other KCC2 tool compounds

Standardized thallium flux or FRET-based assay validation

• [1] Prael FJ 3rd, et al. Discovery of Small Molecule KCC2 Potentiators Which Attenuate In Vitro Seizure-Like Activity in Cultured Neurons. Front Cell Dev Biol. 2022;10:912812. View Source
• [2] Axonis Therapeutics, Inc. International Patent Application WO/2024/211744, "KCC2 Potentiators and Uses Thereof." Filed April 5, 2024. View Source